Cas no 78415-63-1 (1H-Imidazole-1-hexanamine)
1H-Imidazole-1-hexanamine structure
Product Name:1H-Imidazole-1-hexanamine
CAS No:78415-63-1
MF:C9H17N3
MW:167.251381635666
CID:534515
PubChem ID:7138477
Update Time:2025-04-19
1H-Imidazole-1-hexanamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-hexanamine
- 6-imidazol-1-ylhexan-1-amine
- OBLYTDCWEDKEKG-UHFFFAOYSA-N
- MFCD06446910
- AKOS002670954
- SCHEMBL3172850
- 78415-63-1
- DTXSID70427967
-
- Inchi: 1S/C9H17N3/c10-5-3-1-2-4-7-12-8-6-11-9-12/h6,8-9H,1-5,7,10H2
- InChI Key: OBLYTDCWEDKEKG-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)CCCCCCN
Computed Properties
- Exact Mass: 167.142247555g/mol
- Monoisotopic Mass: 167.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.8Ų
1H-Imidazole-1-hexanamine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
78415-63-1 (1H-Imidazole-1-hexanamine) Related Products
- 33529-02-1(1-Decyl-1H-imidazole)
- 67319-76-0(4-(1H-imidazol-1-yl)butan-1-amine)
- 178631-05-5(1-Hexyl-3-methylimidazolium iodide)
- 35203-44-2(1-Propyl-1H-imidazole)
- 33529-01-0(1H-Imidazole, 1-hexyl-)
- 4303-67-7(1-Dodecylimidazole)
- 528818-81-7(1-Butyl-3-methylimidazolium hydroxide)
- 65039-05-6(1-Butyl-3-methylimidazolium Iodide)
- 21252-69-7(1-Octylimidazole)
- 53657-09-3(1-Heptyl-1h-imidazole)
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